Cas no 34034-36-1 (methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate)

methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate Properties

Names and Identifiers

• 5-formyl-2-methyl-1H-Pyrrole-3-carboxylic acid methyl ester
• methyl 5-formyl-2-methyl-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 5-formyl-2-methyl-, methyl ester
• Z1255388392
• SCHEMBL25296768
• MFCD13178599
• EN300-98625
• 34034-36-1
• SY197796
• methyl5-formyl-2-methyl-1H-pyrrole-3-carboxylate
• +Expand

• MDL： MFCD13178599
• InChIKey： SFNBEVLWXLNEGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-5-7(8(11)12-2)3-6(4-10)9-5/h3-4,9H,1-2H3
• SMILES： CC1=C(C=C(N1)C=O)C(=O)OC

Computed Properties

• Exact Mass: 167.058243149g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 59.2Ų